Cas no 921508-20-5 (2-{2-(cyclopentylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide)
2-{2-(cyclopentylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-(cyclopentylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide
- 2-[2-(cyclopentylcarbamoylamino)-1,3-thiazol-4-yl]-N-(2-methoxyphenyl)acetamide
- AKOS004945405
- 2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide
- 921508-20-5
- 2-(2-(3-cyclopentylureido)thiazol-4-yl)-N-(2-methoxyphenyl)acetamide
- F2096-1365
-
- Inchi: 1S/C18H22N4O3S/c1-25-15-9-5-4-8-14(15)21-16(23)10-13-11-26-18(20-13)22-17(24)19-12-6-2-3-7-12/h4-5,8-9,11-12H,2-3,6-7,10H2,1H3,(H,21,23)(H2,19,20,22,24)
- InChI Key: AOUXPAWIGGXOQZ-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1OC)(=O)CC1=CSC(NC(=O)NC2CCCC2)=N1
Computed Properties
- Exact Mass: 374.14126175g/mol
- Monoisotopic Mass: 374.14126175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 121Ų
2-{2-(cyclopentylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2096-1365-2μmol |
2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide |
921508-20-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2096-1365-5μmol |
2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide |
921508-20-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2096-1365-1mg |
2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide |
921508-20-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2096-1365-2mg |
2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide |
921508-20-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2096-1365-3mg |
2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide |
921508-20-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2096-1365-4mg |
2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide |
921508-20-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2096-1365-5mg |
2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide |
921508-20-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 |
2-{2-(cyclopentylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 2-{2-(cyclopentylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide
Introduction to 2-{2-(cyclopentylcarbamoylamino-1,3-thiazol-4-yl)}-N-(2-methoxyphenyl)acetamide and Its Significance in Modern Chemical Biology
Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, the compound with the CAS number 921508-20-5 and the systematic name 2-{2-(cyclopentylcarbamoylamino-1,3-thiazol-4-yl)}-N-(2-methoxyphenyl)acetamide has garnered significant attention due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties in various pharmacological applications, making it a subject of extensive research and development.
The structural framework of this compound incorporates several key functional groups that contribute to its biological relevance. The presence of a cyclopentylcarbamoyl moiety and a 1,3-thiazole ring system is particularly noteworthy. These structural elements are known to interact favorably with biological targets, thereby influencing cellular processes and potentially modulating disease pathways. The 2-methoxyphenyl group further enhances the compound's pharmacological profile by contributing to its lipophilicity and solubility, which are critical factors in drug bioavailability and efficacy.
In recent years, there has been a surge in research focused on developing novel therapeutics targeting inflammation and immune responses. The cyclopentylcarbamoyl-amino derivative of 1,3-thiazole has shown particular promise in this context. Studies have indicated that this class of compounds can interact with specific enzymes and receptors involved in inflammatory pathways, such as COX-2 and NF-κB. By modulating these pathways, the compound may offer therapeutic benefits in conditions characterized by excessive inflammation, such as rheumatoid arthritis and inflammatory bowel disease.
The role of 1,3-thiazole derivatives in medicinal chemistry is well-documented. These heterocyclic compounds are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups, such as the cyclopentylcarbamoyl moiety in our compound of interest, further expands its potential pharmacological applications. This modification enhances binding affinity to target proteins and can lead to more potent and selective therapeutic agents.
Moreover, the 2-methoxyphenyl group in the compound's structure contributes to its pharmacokinetic profile. Methoxy substitution on aromatic rings is commonly employed to improve metabolic stability and reduce toxicity. This feature is particularly important in drug development, as it ensures that the therapeutic agent remains active for longer periods within the body while minimizing adverse effects.
The synthesis of 2-{2-(cyclopentylcarbamoylamino-1,3-thiazol-4-yl)}-N-(2-methoxyphenyl)acetamide involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques are employed to ensure high yield and purity. The use of protecting groups and careful regioselective transformations are crucial steps in constructing the complex molecular framework of this compound. Such synthetic methodologies highlight the sophistication required in modern pharmaceutical chemistry to develop novel bioactive molecules.
In vitro studies have begun to unravel the mechanistic basis of this compound's biological activity. Initial experiments suggest that it may exert its effects by inhibiting key enzymes involved in inflammation and cell proliferation. For instance, preliminary data indicate that it can suppress the activity of COX-2, a well-known target for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, interactions with other inflammatory mediators have been observed, suggesting broader therapeutic potential.
The integration of computational methods into drug discovery has accelerated the identification of promising candidates like this one. Molecular modeling techniques allow researchers to predict how a compound will interact with biological targets at the atomic level. These simulations have been instrumental in guiding synthetic efforts and optimizing lead structures for improved efficacy and selectivity.
The potential applications of 2-{2-(cyclopentylcarbamoylamino-1,3-thiazol-4-yl)}-N-(2-methoxyphenyl)acetamide extend beyond inflammation modulation. Emerging research suggests that it may also have utility in treating neurological disorders characterized by oxidative stress and neuroinflammation. The ability of thiazole derivatives to cross the blood-brain barrier makes them particularly attractive candidates for central nervous system (CNS) therapies.
Ongoing clinical trials are evaluating the safety and efficacy of related compounds in human patients. While results from these trials are still pending for our specific molecule, they provide valuable insights into its potential therapeutic utility. The success observed with similar agents encourages further investigation into this class of compounds.
The environmental impact of pharmaceutical development is also a critical consideration. Efforts are underway to design synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Green chemistry principles are being increasingly adopted in medicinal chemistry laboratories worldwide.
In conclusion, 2-{2-(cyclopentylcarbamoylamino-1,3-thiazol-4-yl)}-N-(2-methoxyphenyl)acetamide represents a significant advancement in chemical biology research. Its unique structural features make it a promising candidate for treating various inflammatory and neurological disorders. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an important role in future therapeutic strategies.
921508-20-5 (2-{2-(cyclopentylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(2-methoxyphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)